Cas no 136259-71-7 (2-(4-((2S)-3-Chloro-2-hydroxypropoxy)phenyl)acetamide)

• Product Name: 2-(4-((2S)-3-Chloro-2-hydroxypropoxy)phenyl)acetamide
• CAS No: 136259-71-7
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5689746
• PubChem ID: 676975
• Update Time: 2023-10-13

2-(4-((2S)-3-Chloro-2-hydroxypropoxy)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 3VR32ST8BY
• 136259-71-7
• Benzeneacetamide, 4-(3-chloro-2-hydroxypropoxy)-, (S)-
• 2-(4-(3-Chloro-2-hydroxypropoxy)phenyl)acetamide, (2S)-
• 2-(4-((2S)-3-Chloro-2-hydroxypropoxy)phenyl)acetamide
• UNII-3VR32ST8BY

• Inchi： 1S/C11H14ClNO3/c12-6-9(14)7-16-10-3-1-8(2-4-10)5-11(13)15/h1-4,9,14H,5-7H2,(H2,13,15)/t9-/m1/s1
• InChI Key： OQFMSHFNOSFLJU-SECBINFHSA-N
• SMILES： ClC[C@H](COC1C=CC(=CC=1)CC(N)=O)O

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.6Ų